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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of various organic
compounds in propoxypropanol, a versatile and increasingly important solvent in numerous
industrial and pharmaceutical applications. This document details the physicochemical
properties of propoxypropanol, presents available quantitative solubility data, outlines
experimental protocols for solubility determination, and discusses the key factors influencing
the dissolution of organic compounds in this solvent.

Introduction to Propoxypropanol

Propoxypropanol, also known as propylene glycol n-propyl ether (PnP), is a member of the P-
series glycol ethers. It is a colorless liquid with a mild, ether-like odor. Commercially, it is
typically available as a mixture of isomers, with 1-propoxy-2-propanol being the primary
component (at least 95%), and 2-propoxy-1-propanol as the minor isomer.[1] This dual nature
of ether and alcohol functionalities within its molecular structure gives it a unique solvency
profile, exhibiting both hydrophilic and hydrophobic characteristics.[2][3] Consequently, it is
completely miscible with water and a wide range of organic solvents.[1][4] Its ability to dissolve
a broad spectrum of substances, including resins, oils, and both polar and non-polar materials,
makes it a valuable solvent in coatings, cleaning products, inks, and pharmaceutical
formulations.[1][5]
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Physicochemical Properties of 1-Propoxy-2-
propanol

A solid understanding of the physical and chemical properties of 1-propoxy-2-propanol is
essential for its effective use as a solvent. Key properties are summarized in the table below.

Property Value Reference(s)
Molecular Formula CeH1402 [2]
Molecular Weight 118.17 g/mol [2]
CAS Number 1569-01-3 [2]
Appearance Colorless liquid [4]
Boiling Point 149.8 °C [6]
Melting Point -80 °C [6]
Flash Point 48 °C (closed cup) [7]
Density 0.885 g/mL at 25 °C [6]
Vapor Pressure 2.9 mmHg at 25 °C [4]
Water Solubility Completely miscible [1114]
log P (octanol/water) 0.621 (calculated) [8]

Solubility of Organic Compounds in
Propoxypropanol

Propoxypropanol's balanced hydrophilic and lipophilic nature allows it to be an effective
solvent for a diverse range of organic compounds.

Qualitative Solubility Overview

Propylene glycol n-propyl ether is recognized for its excellent solvency for a variety of resins,
including:
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e Epoxies

e Acrylics

o Alkyds

e Polyesters
 Nitrocellulose
e Polyurethanes

It is also miscible with most common organic solvents.[1] Due to the presence of a hydroxyl
group, 1-propoxy-2-propanol can act as both a hydrogen bond donor and acceptor, enabling it
to dissolve polar compounds.[2] The ether linkage and the propyl group contribute to its ability
to dissolve non-polar substances.[2]

Quantitative Solubility Data

Despite its widespread use, publicly available quantitative solubility data for a broad range of
specific organic compounds in propoxypropanol is limited. The following table summarizes
the available information. Further experimental determination is necessary to expand this
dataset.
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Temperature .
Solute Class Compound °C) Solubility Reference(s)

Completely
Water Water 20 o [4]
Miscible

Miscible in all
proportions

Amines Diisopropylamine  25.15 - 35.15 (Thermodynamic  [9][10]
study of

mixtures)

Miscible in all
proportions

Amines Dibutylamine 25.15-35.15 (Thermodynamic  [9][10]
study of

mixtures)

Miscible in all
proportions

Amines Tributylamine 25.15-35.15 (Thermodynamic  [9][10]
study of

mixtures)

Note: The studies on amines focused on the thermodynamic properties of their binary mixtures
with 1-propoxy-2-propanol across the entire composition range, indicating complete miscibility
at the specified temperatures.

Factors Influencing Solubility in Propoxypropanol

The solubility of an organic compound in propoxypropanol is governed by several factors,
primarily stemming from the interplay of intermolecular forces between the solute and the
solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Compounds in Propoxypropanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425432#solubility-of-organic-compounds-in-
propoxypropanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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